3-Ethylazetidine-3-carbonitrile 2,2,2-trifluoroacetate

• Molecular Formula: C8H11F3N2O2
• Molecular Weight: 224.18 g/mol
• IUPAC Name: 3-ethylazetidine-3-carbonitrile;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C6H10N2.C2HF3O2/c1-2-6(3-7)4-8-5-6;3-2(4,5)1(6)7/h8H,2,4-5H2,1H3;(H,6,7)
• InChI Key: CXXOKFNKMMPDSX-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CNC1)C#N.C(=O)(C(F)(F)F)O

Description

3-Ethylazetidine-3-carbonitrile 2,2,2-trifluoroacetate is a useful research compound. Its molecular formula is C8H11F3N2O2 and its molecular weight is 224.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a round-bottomed flask, 3-cyano-3-ethyl-azetidine-1-carboxylic acid tert-butyl ester (0.40 g, 1.9 mmol) was dissolved in dichloromethane (12 mL). The light yellow solution was cooled to 0° C. and trifluoroacetic acid (4.4 mL) was slowly added. After the addition was complete, the ice bath was removed and the reaction mixture was stirred at room temperature for 1.5 h. The reaction mixture was concentrated to afford 3-cyano-3-ethyl-azetidine trifluoroacetate as a light yellow oil which was used without further purification.